Cas no 922688-15-1 (4-methyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide)

• Product Name: 4-methyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide
• CAS No: 922688-15-1
• MF: C₂₂H₂₂N₄O
• MW: 358.436284542084
• CID: 5496472
• Update Time: 2025-07-20

4-methyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methyl-N-[3-[6-(1-pyrrolidinyl)-3-pyridazinyl]phenyl]-
• 4-methyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide

• Inchi： 1S/C22H22N4O/c1-16-7-9-17(10-8-16)22(27)23-19-6-4-5-18(15-19)20-11-12-21(25-24-20)26-13-2-3-14-26/h4-12,15H,2-3,13-14H2,1H3,(H,23,27)
• InChI Key： AWPYDGFDYSUQFI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(N3CCCC3)C=C2)=C1)(=O)C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-methyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide

Introduction to 4-methyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide (CAS No. 922688-15-1)

4-methyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide, identified by its CAS number 922688-15-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-methyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide is characterized by its complex arrangement of heterocyclic rings and aromatic groups. The presence of a pyrrolidin-1-yl moiety and a pyridazin core suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating cellular processes. These structural features contribute to the compound's unique pharmacological profile, positioning it as a candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of small-molecule inhibitors that can modulate the activity of key enzymes involved in disease pathways. The benzamide moiety in the compound's name is particularly noteworthy, as benzamides are well-known for their ability to interact with proteases and other enzymes. This functional group, combined with the pyridazin ring, may contribute to the compound's binding affinity and selectivity towards specific biological targets.

Current research in medicinal chemistry has highlighted the importance of designing molecules with multifunctional properties. The structural complexity of 4-methyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide makes it an intriguing candidate for such studies. By leveraging computational methods and high-throughput screening, researchers aim to identify derivatives of this compound that exhibit enhanced potency and reduced toxicity. These efforts are part of a broader trend toward rational drug design, where structural modifications are guided by detailed understanding of molecular interactions.

The synthesis of 4-methyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These methods not only ensure high yields but also allow for the introduction of diverse functional groups, enabling the creation of a library of related compounds for biological testing.

Biological evaluation studies have begun to shed light on the potential therapeutic applications of 4-methyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide. Preliminary assays suggest that this compound may exhibit inhibitory activity against certain enzymes relevant to inflammatory and metabolic disorders. The pyrrolidinyl group, in particular, has been shown to enhance binding interactions with target proteins, potentially leading to more effective drug candidates. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceuticals relies heavily on collaboration between synthetic chemists, biochemists, and pharmacologists. The case of 4-methyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide exemplifies this interdisciplinary approach. By integrating knowledge from multiple scientific disciplines, researchers can accelerate the discovery and optimization process, bringing new treatments to patients more efficiently.

As computational biology and artificial intelligence continue to advance, the design and discovery of new compounds like 4-methyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylenaphthalen}-3-phthalenamine (CAS No. 922688- 15 -1) are becoming increasingly sophisticated. Machine learning algorithms can predict molecular properties and optimize synthetic routes, reducing the time and resources required for drug development. These technological advancements are poised to transform the pharmaceutical industry, making it possible to explore more complex chemical spaces than ever before.

In conclusion,4-methyl-N-{3- 6 -(pyrrolidin -1 -y l) pyridazine -3 -ylenaphthalen}-3-phthalenamine (CAS No. 922688- 15 -1) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable asset in ongoing research efforts aimed at developing novel therapeutics. As scientific understanding continues to evolve,this compound will likely play an important role in shaping future treatments for various diseases.